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Compound of Interest

Compound Name:
D-Galactose-6-O-sulfate sodium

salt

Cat. No.: B12402404 Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with D-
Galactose-6-O-sulfate sodium salt.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of D-Galactose-6-O-sulfate sodium salt?

A1: D-Galactose-6-O-sulfate sodium salt is described as being slightly soluble in water and

methanol.[1] One supplier provides a quantitative value of 125 mg/mL in water, which may

require the use of sonication to achieve. It is important to note that the solubility of the non-

sulfated form, D-galactose, in PBS (pH 7.2) is approximately 10 mg/mL.[2]

Q2: What are the recommended storage conditions for D-Galactose-6-O-sulfate sodium salt?

A2: It is recommended to store D-Galactose-6-O-sulfate sodium salt at -20°C under an inert

atmosphere.[1][3] For stock solutions, storage at -80°C for up to 6 months or -20°C for up to 1

month is suggested to prevent inactivation from repeated freeze-thaw cycles.[4]

Q3: What is the appearance of D-Galactose-6-O-sulfate sodium salt?

A3: D-Galactose-6-O-sulfate sodium salt is typically a white to off-white solid.[1]

Q4: What are the key identifiers for D-Galactose-6-O-sulfate sodium salt?
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A4: The key identifiers are:

CAS Number: 125455-62-1[3][5][6]

Molecular Formula: C₆H₁₁NaO₉S[3][5]

Molecular Weight: 282.20 g/mol [5]

Solubility and Dissolution Troubleshooting Guide
Users may encounter challenges when dissolving D-Galactose-6-O-sulfate sodium salt. This

guide provides a systematic approach to troubleshooting these issues.

Problem: The compound is not dissolving or is dissolving very slowly.

Potential Causes and Solutions:
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Potential Cause Suggested Solution

Insufficient Solvent Volume

The concentration may be too high for the

solvent. Refer to the known solubility in water

(125 mg/mL) as a starting point. Gradually add

more solvent while observing for dissolution.

Low Temperature

For many solids, solubility increases with

temperature. Gently warm the solution while

stirring. Avoid excessive heat which could

degrade the compound.

Inadequate Agitation

Simple inversion or gentle swirling may not be

sufficient. Use a vortex mixer or a magnetic

stirrer to increase agitation. For difficult-to-

dissolve solids, sonication in an ultrasonic bath

can be very effective.

Particle Size

Larger crystals have a smaller surface area,

leading to slower dissolution. If possible and

safe to do so, gently grinding the solid into a

finer powder can increase the dissolution rate.

pH of the Solution

The solubility of compounds with ionizable

groups can be pH-dependent. While information

for this specific compound is limited, you can

experimentally test a small amount of material in

buffers of different pH values to assess the

impact on solubility.

Dissolved Gases in Solvent

Dissolved gases can sometimes interfere with

the dissolution process.[7] Using degassed

solvents, which can be prepared by sonication

or sparging with an inert gas, may improve

dissolution.[7]

Logical Flow for Troubleshooting Dissolution Issues:
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Start: Compound not dissolving

Is the concentration below 125 mg/mL in water?

Increase solvent volume

No

Increase agitation (vortex/stir)

Yes

Use sonication

Still not dissolved

Dissolution Successful

Dissolved

Apply gentle heat

Still not dissolved

DissolvedExperiment with different pH buffers

Still not dissolved

Dissolved

Use degassed solvent

Still not dissolved

Dissolved

Dissolved

Consult Technical Support

Still not dissolved
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Start: Determine Solubility

Add excess compound to vial

Add known volume of solvent

Equilibrate on shaker (18-24h)

Centrifuge to pellet solid

Filter supernatant

Quantify concentration (e.g., HPLC)

Report solubility (mg/mL or M)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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